2-Bromo-6-(difluoromethoxy)benzoic acid
Overview
Description
2-Bromo-6-(difluoromethoxy)benzoic acid is a chemical compound with the CAS Number: 2165137-21-1 . It has a molecular weight of 267.03 and its IUPAC name is this compound . The compound is usually in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H5BrF2O3/c9-4-2-1-3-5(14-8(10)11)6(4)7(12)13/h1-3,8H,(H,12,13) . This indicates that the molecule consists of a benzoic acid group with bromine and difluoromethoxy substituents on the benzene ring.Scientific Research Applications
Chemical Synthesis and Intermediates
- Synthesis of Naphthalenes and Phenyllithium Compounds : The synthesis of 1,2-dehydro-3- and -4-(trifluoromethoxy)benzene, involving derivatives of 2-bromo-6-(trifluoromethoxy)benzoic acid, highlights its role in generating naphthalenes and phenyllithium intermediates for further chemical reactions (Schlosser & Castagnetti, 2001).
Biochemical Applications
- Development of Fluorescence Probes : Research has led to the creation of novel fluorescence probes like HPF and APF, synthesized from derivatives similar to 2-bromo-6-(difluoromethoxy)benzoic acid, for detecting highly reactive oxygen species in biological systems (Setsukinai et al., 2003).
Material Science and Engineering
- Supramolecular Chemistry and Uranyl Assembly : Studies involving bromo-substituted benzoic acid linkers have been pivotal in exploring uranyl assembly in solid-state materials, showcasing the structural and chemical versatility of compounds like this compound (Carter & Cahill, 2015).
Chemical Reactivity Analysis
- Reactivity and Vibrational Analysis : In-depth studies on compounds like 4-bromo-3-(methoxymethoxy) benzoic acid, a derivative of this compound, have provided insights into their structure, reactivity, and vibrational properties, contributing significantly to understanding chemical reactivity (Yadav et al., 2022).
Biological and Medical Research
- Synthesis of Biological Active Compounds : The synthesis of cadmium (II) complexes using derivatives like 2-[2\-(5-bromo thiazolyl) azo]-5-di-methyl amino benzoic acid, related to this compound, has shown potential in antifungal and antibacterial activity studies (Jaber, Kyhoiesh, & Jawad, 2021).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, or spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-Bromo-6-(difluoromethoxy)benzoic acid are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and activity.
properties
IUPAC Name |
2-bromo-6-(difluoromethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2O3/c9-4-2-1-3-5(14-8(10)11)6(4)7(12)13/h1-3,8H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEKHYPMLZQUYDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C(=O)O)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2165137-21-1 |
Source
|
| Record name | 2-bromo-6-(difluoromethoxy)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methoxyethyl 6-bromo-5-[(3-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate](/img/structure/B2400675.png)
![(3As,7aS)-3,3-dimethyl-3a,4,5,6,7,7a-hexahydro-1H-pyrrolo[3,2-b]pyridin-2-one](/img/structure/B2400677.png)
![N-{2-chloro-5-[(1-cyanocyclobutyl)(methyl)carbamoyl]phenyl}thiophene-2-carboxamide](/img/structure/B2400679.png)
![Benzo[c][1,2,5]thiadiazol-5-yl(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone](/img/structure/B2400685.png)
![N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide](/img/structure/B2400688.png)
![N-benzo[g][1,3]benzothiazol-2-yl-2-[(4-methylphenyl)sulfonylamino]benzamide](/img/structure/B2400693.png)
![2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(2,5-dimethylphenyl)acetamide](/img/structure/B2400694.png)
![1'-(4-((1H-imidazol-1-yl)methyl)benzoyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one](/img/structure/B2400696.png)